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Compound of Interest

Compound Name: 3,4-Dibromophenol

Cat. No.: B166983

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4-Dibromophenol (CAS
Number: 615-56-5), a halogenated aromatic compound relevant to environmental science,
chemical synthesis, and toxicology. This document details its chemical and physical properties,
spectroscopic profile, analytical methodologies, and critical safety information, presenting
guantitative data in accessible tables and outlining experimental and logical workflows with
mandatory visualizations.

Chemical Identity and Physical Properties

3,4-Dibromophenol is a disubstituted phenol featuring two bromine atoms at the third and
fourth positions of the benzene ring.[1] It is a white solid at room temperature.[2] This
compound is primarily utilized as an analytical standard for environmental testing and as an
intermediate in the synthesis of more complex molecules, such as pharmaceuticals and dyes.
[2][3][4][5] Its molecular structure and properties are well-defined, making it a useful building
block in organic chemistry.

Table 1: Chemical Identifiers and Physical Properties of 3,4-Dibromophenol
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Property Value Reference(s)
CAS Number 615-56-5 [2][6]
Molecular Formula CeHaBr20 [2][4]
Molecular Weight 251.90 g/mol [21[7]
IUPAC Name 3,4-dibromophenol [7]
SMILES C1=CC(=C(C=C10)Br)Br [7]
InChi Key KYZSNVXYOQKZAK- el
UHFFFAOYSA-N
Melting Point 79 °C
Boiling Point 286.3 °C at 760 mmHg [2][6]
Density 2.095 g/cm3 [2][6]
Flash Point 126.9 °C [2][6]
pKa 8.43 £ 0.18 (Predicted) [319]
LogP 2.917 - 3.32 [2]8]

| Appearance | White Solid |[2] |

Synthesis and Manufacturing

The synthesis of dibromophenols can be achieved through the direct bromination of phenol.[10]
The process requires careful control of reaction conditions, such as temperature and the molar
ratio of reagents, to achieve high yields of the desired isomer and minimize the formation of
byproducts.[10] A general workflow involves reacting a phenol precursor with a brominating
agent, followed by purification steps to isolate 3,4-Dibromophenol.
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Caption: Generalized workflow for the synthesis of 3,4-Dibromophenol.

Spectroscopic Profile and Analytical Methodology

The structural identification of 3,4-Dibromophenol relies on standard spectroscopic
techniques. The presence of bromine isotopes (7°Br and &!Br in an approximate 1:1 ratio)
results in a characteristic isotopic pattern for bromine-containing fragments in mass
spectrometry.[11] Infrared spectroscopy will show characteristic peaks for the O-H and C-O
stretching of the phenol group and vibrations from the aromatic ring.[1][12]

Table 2: Predicted Spectroscopic Data for 3,4-Dibromophenol
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Technique Expected Characteristics

Aromatic protons will appear as distinct
signals, with chemical shifts and coupling

1H NMR constants determined by their positions
relative to the hydroxyl and bromine
substituents.

Unique signals for each of the six carbon atoms
in the aromatic ring, with chemical shifts

13C NMR _ _ .
influenced by the electronegative bromine and

oxygen atoms.

Broad O-H stretch (~3200-3600 cm~1), C-O
FT-IR stretch (~1200 cm™1), and aromatic C=C
stretching vibrations (1400-1600 cm~1).[1]

| MS (EI) | A distinct molecular ion peak (M+) and a characteristic M+2 peak of similar intensity
due to the two bromine atoms.[11] Fragmentation patterns will involve the loss of bromine and
other moieties. |

A general methodology for acquiring spectroscopic data for dibromophenol isomers involves
distinct preparation and acquisition steps for each technique.[1]

e Sample Preparation:

o NMR: Dissolve 5-10 mg of 3,4-Dibromophenol in approximately 0.7 mL of a suitable
deuterated solvent (e.g., CDCIs) containing tetramethylsilane (TMS) as an internal
standard.[1]

o IR (KBr Pellet): Mix a small amount of the sample with dry potassium bromide (KBr) and
press into a thin, transparent pellet.

o MS: Prepare a dilute solution of the sample in a volatile solvent like acetonitrile or
methanol for analysis via direct infusion or coupled with a chromatographic system.[13]

 Instrumentation and Data Acquisition:
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o NMR: Utilize a 400 MHz or higher NMR spectrometer to acquire *H and 3C NMR spectra.
[1]

o IR: Use an FTIR spectrometer to record the spectrum in the 4000-400 cm~* range.[1]

o MS: Employ a mass spectrometer, often with an electron impact (El) source, to obtain the
mass-to-charge ratio of the molecular ion and its fragments.[14]

3,4-Dibromophenol can be effectively separated and quantified using reverse-phase HPLC.[8]
This method is crucial for purity assessment and for its determination in environmental or
biological samples.[15]

e Sample and Standard Preparation:

o Prepare a stock solution of 3,4-Dibromophenol (e.g., 1 mg/mL) in a solvent such as
acetonitrile or methanol.[16]

o Create a series of working standards by diluting the stock solution with the mobile phase
or an appropriate solvent to generate a calibration curve.

o Prepare unknown samples by dissolving them in the same solvent and filtering through a
0.45 pm syringe filter to remove particulates.

e Chromatographic Conditions:
o Column: A C18 reverse-phase column (e.g., Newcrom R1) is suitable.[8]

o Mobile Phase: A gradient elution using a mixture of acetonitrile and water with an acid
modifier like phosphoric acid or formic acid (for MS compatibility) is effective.[8]

o Flow Rate: Typically 1.0 mL/min.

o Detection: UV detection at a wavelength selected for maximum absorbance (e.g., 286
nm).[15]

o Injection Volume: 10-20 pL.

e Data Analysis:
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o ldentify the 3,4-Dibromophenol peak in the chromatogram by comparing its retention
time to that of a known standard.

o Quantify the concentration in unknown samples by using the peak area and comparing it
against the calibration curve generated from the standards.
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Caption: Standard workflow for the HPLC analysis of 3,4-Dibromophenol.
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Applications

The primary application of 3,4-Dibromophenol is as a reference standard in analytical
chemistry.[4] It is used for the determination of urinary bromophenols, which serve as potential
biomarkers for human exposure to polybrominated diphenyl ethers (PBDES), a class of flame
retardants.[3][5][17] It also serves as an intermediate in the synthesis of various organic
compounds, including dyes and potential pharmaceutical agents.[2]

Toxicological and Safety Profile

3,4-Dibromophenol is classified as a hazardous substance with significant acute toxicity. It is
fatal if swallowed and causes skin and serious eye irritation.[18][19] Inhalation may also lead to
respiratory irritation.[18][19] Due to these hazards, strict adherence to safety protocols is
mandatory when handling this compound.

Table 3: GHS Hazard Information for 3,4-Dibromophenol

Hazard Statement GHS Classification Reference(s)

. Acute toxicity, Oral
H300: Fatal if swallowed [18][19]
(Category 2)

H315: Causes skin irritation Skin irritation (Category 2) [18][19]

H319: Causes serious eye o
L Eye irritation (Category 2A) [18][19]
irritation

| H335: May cause respiratory irritation | Specific target organ toxicity - single exposure
(Category 3) |[18][19] |

Handling of 3,4-Dibromophenol requires a well-ventilated area, preferably a chemical fume
hood.[18][20] Personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles or a face shield, and a lab coat, is essential to prevent contact.[18][20]
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Caption: Emergency first aid procedures for 3,4-Dibromophenol exposure.[20]

In case of accidental release, the spill should be contained, and the solid material collected

without creating dust.[20] All waste materials must be disposed of as hazardous waste in

accordance with local, state, and federal regulations.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemnet.com/cas/en/615-56-5/3,4-dibromophenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dibromophenol
https://sielc.com/34-dibromophenol
https://www.guidechem.com/encyclopedia/3-4-dibromophenol-dic386447.html
https://patents.google.com/patent/RU1768574C/en
https://patents.google.com/patent/RU1768574C/en
https://www.lehigh.edu/~kjs0/carey-13.PDF
https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/Chem%20344-345%20-%20Full%20Flipped%20Spectroscopy%20-%20Handouts.pdf
https://www.rsc.org/suppdata/d1/fd/d1fd00064k/d1fd00064k1.pdf
https://www.vanderbilt.edu/AnS/Chemistry/Rizzo/Chem220b/Ch13.pdf
https://repositorio.ufba.br/bitstream/ri/5039/1/determination_of__simple_bromophenols.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/an-21517-lc-phenol-isomers-an21517-en.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL126126.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB23394&PLANT=d__ALF
https://www.sigmaaldrich.com/JP/en/sds/aldrich/258164?userType=undefined
https://www.chemicalbook.com/msds/3-4-dibromophenol.pdf
https://www.benchchem.com/product/b166983#3-4-dibromophenol-cas-number-615-56-5-lookup
https://www.benchchem.com/product/b166983#3-4-dibromophenol-cas-number-615-56-5-lookup
https://www.benchchem.com/product/b166983#3-4-dibromophenol-cas-number-615-56-5-lookup
https://www.benchchem.com/product/b166983#3-4-dibromophenol-cas-number-615-56-5-lookup
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166983?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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